Cas no 195324-88-0 (Benzene,1-bromo-4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-)

• Product Name: Benzene,1-bromo-4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-
• CAS No: 195324-88-0
• MF: C₁₆H₈BrF₁₇
• MW: 603.111583709717
• CID: 116749
• PubChem ID: 4277322
• Update Time: 2025-10-05

Benzene,1-bromo-4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-
• 1-bromo-4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,10,10,10-heptadecafluorodecyl)benzene
• 1-BROMO-4-(HEPTADECAFLUORODECYL)BENZENE
• 1-(4'-bromophenyl)-3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecane
• 1-brom
• 1-bromo-4-(2-perfluorooctyl)ethylbenzene
• 1-bromo-4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecylfluorodecyl)benzene
• 4-(1H,1H,2H,2H-perfluorodecyl)phenylbromide
• Benzene,1-bromo-4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)
• bromo-4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)benzene
• 1-BROMO-4-(1H,1H,2H,2H-PERFLUOROPENTYL)BENZENE
• 1-Bromo-4-(1H,1H,2H,2H-perfluorodecyl)benzene, 10-(4-Bromophenyl)-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorodecane
• 1-Bromo-4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)benzene
• 195324-88-0
• SCHEMBL3963217
• 1-Bromo-4-(1H,1H,2H,2H-perfluorodecyl)benzene
• AKOS015889085
• J-012653

• Inchi： 1S/C16H8BrF17/c17-8-3-1-7(2-4-8)5-6-9(18,19)10(20,21)11(22,23)12(24,25)13(26,27)14(28,29)15(30,31)16(32,33)34/h1-4H,5-6H2
• InChI Key： ZNXIJEQOEWFHQW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 601.95400
• Monoisotopic Mass: 601.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.659
• Melting Point: 52-57 °C
• Boiling Point: 307.9°C at 760 mmHg
• Flash Point: 140°C
• Refractive Index: 1.374
• PSA: 0.00000
• LogP: 8.39110
• Solubility: Not determined

Benzene,1-bromo-4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)- Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10

Additional information on Benzene,1-bromo-4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-

Introduction to Benzene,1-bromo-4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)- CAS No. 195324-88-0

This compound, Benzene,1-bromo-4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-, identified by its CAS number 195324-88-0, represents a significant advancement in the field of specialty chemicals and pharmaceutical intermediates. The unique structure of this molecule combines a benzene ring with a bromine substituent at the 1-position and a highly fluorinated alkyl chain at the 4-position. This combination imparts distinct chemical properties that make it valuable for various applications in synthetic chemistry and material science.

The heptadecafluorodecyl moiety is a critical feature of this compound. This long-chain perfluoroalkyl group enhances the lipophilicity and stability of the molecule while also providing resistance to hydrolysis and oxidation. These properties are particularly useful in the development of advanced materials and pharmaceuticals where chemical stability under harsh conditions is essential.

In recent years, there has been growing interest in fluorinated compounds due to their unique electronic and steric properties. The use of perfluoroalkyl groups in organic synthesis has led to the development of novel compounds with improved pharmacokinetic profiles and enhanced bioavailability. For instance, studies have shown that fluorinated analogs of existing drugs often exhibit better metabolic stability and reduced susceptibility to enzymatic degradation.

The synthesis of Benzene,1-bromo-4-(3,3,4,4,5,5,6,6,7,7,8,8,,9,,9,,10,,10,,10-heptadecafluorodecyl)- involves a multi-step process that requires precise control over reaction conditions. The introduction of the bromine substituent at the 1-position of the benzene ring provides a reactive site for further functionalization. Subsequent coupling with the heptadecafluorodecyl group typically involves palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes to ensure high yield and selectivity.

The long fluorinated alkyl chain not only enhances the thermal stability of the compound but also influences its solubility in various organic solvents. This makes it particularly useful in applications where solvent compatibility is a key consideration. For example，in pharmaceutical formulations，such solubility characteristics can be exploited to improve drug delivery systems and enhance therapeutic efficacy.

Recent research has highlighted the potential of this compound in the development of advanced polymers and coatings. The combination of hydrophobicity provided by the perfluoroalkyl group and the aromatic nature of the benzene ring creates materials with exceptional chemical resistance and low surface energy. These properties are particularly valuable in applications such as anti-fouling coatings for marine vessels or high-performance lubricants for industrial machinery.

In addition to its industrial applications，Benzene，1-bromo-4-(3，3，4，4，5，5，6，6，7，7，8，8，，9，，9，，10，，10，，10-heptadecafluorodecyl)- has shown promise in academic research as a building block for more complex molecules. Its unique structure allows chemists to explore new synthetic pathways and develop novel compounds with tailored properties. For instance，it can be used as an intermediate in the synthesis of fluorinated heterocycles or as a precursor for designing new types of organic electronic materials.

The impact of fluorine substitution on electronic properties has been extensively studied in recent years. The presence of multiple fluorine atoms in the heptadecafluorodecyl chain creates significant electron-withdrawing effects that can influence the reactivity and spectral properties of adjacent functional groups. This phenomenon has been exploited in various applications such as organic light-emitting diodes (OLEDs) where fluorinated materials exhibit improved charge transport properties.

In conclusion，Benzene，1-bromo-4-(3，3，4，4，5，5，6，6，，7，，7，，8，，8，，9，，9，，10，，10，，10-heptadecafluorodecyl)- CAS No. 195324-88-0 represents a versatile and innovative compound with broad applications across multiple industries. Its unique structural features make it valuable for synthetic chemistry、material science、and pharmaceutical development。As research continues to uncover new uses for fluorinated compounds،this molecule is likely to play an increasingly important role in advancing technological innovation。